5-(4-Heptylpiperidin-1-yl)pentan-1-ol;hydrochloride

• CAS No.: 61515-52-4
• Molecular Formula: C17H36ClNO
• Molecular Weight: 305.9 g/mol
• IUPAC Name: 5-(4-heptylpiperidin-1-yl)pentan-1-ol;hydrochloride
• InChI: InChI=1S/C17H35NO.ClH/c1-2-3-4-5-7-10-17-11-14-18(15-12-17)13-8-6-9-16-19;/h17,19H,2-16H2,1H3;1H
• InChI Key: QHOVGTKOXAQQBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1CCN(CC1)CCCCCO.Cl

Description

5-(4-Heptylpiperidin-1-yl)pentan-1-ol;hydrochloride is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Heptylpiperidin-1-yl)pentan-1-ol;hydrochloride typically involves the reaction of heptylpiperidine with pentanol under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and under controlled temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

In industrial settings, the production of this compound may involve more advanced techniques such as continuous flow reactors and automated synthesis systems. These methods allow for the large-scale production of the compound with high purity and yield .

Chemical Reactions Analysis

Types of Reactions

5-(4-Heptylpiperidin-1-yl)pentan-1-ol;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like sodium hydroxide (NaOH) and hydrochloric acid (HCl) are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

5-(4-Heptylpiperidin-1-yl)pentan-1-ol;hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development and as a pharmacological agent.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(4-Heptylpiperidin-1-yl)pentan-1-ol;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved are still under investigation, but it is believed that the compound may influence neurotransmitter systems and cellular signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• 5-(4-(o-tolyl)piperidin-1-yl)pentan-1-ol hydrochloride
• 5-(pyridin-4-yl)-pentan-1-ol

Comparison

Compared to other similar compounds, 5-(4-Heptylpiperidin-1-yl)pentan-1-ol;hydrochloride is unique due to its specific heptyl and piperidine moieties, which may confer distinct chemical and biological properties. Its unique structure allows for specific interactions with molecular targets, making it a valuable compound for research and industrial applications .